Cas no 2228613-16-7 (1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228613-16-7
• MF: C₁₀H₁₁BrF₂N₂
• MW: 277.108548402786
• CID: 6196171
• PubChem ID: 165947059
• Update Time: 2025-07-02

1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine
• [1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutyl]methanamine
• 2228613-16-7
• EN300-1946354

• Inchi： 1S/C10H11BrF2N2/c11-8-2-1-7(3-15-8)9(6-14)4-10(12,13)5-9/h1-3H,4-6,14H2
• InChI Key： CLNZUFHZTNEUOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 276.00737g/mol
• Monoisotopic Mass: 276.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228613-16-7)

The compound 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228613-16-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromopyridine moiety and a difluorocyclobutyl group, make it a valuable intermediate for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine?" The synthesis typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and fluorination techniques. The presence of the bromine atom at the 6-position of the pyridine ring offers a versatile handle for further functionalization, making it a key building block in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in the pharmaceutical industry to develop "fluorine-containing drugs," a topic frequently searched in academic and industrial circles. The difluorocyclobutyl group, in particular, is known to improve the pharmacokinetic properties of drug candidates, making this compound a focal point for innovation.

Another hot topic is the compound's role in crop protection chemicals. Agrochemical researchers are exploring its derivatives for their potential pesticidal or herbicidal activity. The bromopyridine scaffold is a common feature in many agrochemicals, and its combination with the difluorocyclobutyl group could lead to novel modes of action. This has sparked queries like "How does 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine perform in field trials?" though detailed public data remains limited.

From a computational chemistry perspective, the compound's 3D structure and electronic properties are of great interest. Molecular docking studies suggest that the amine functionality and fluorine atoms could form critical interactions with biological targets. Searches for "molecular modeling of 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine" have increased, reflecting the compound's relevance in structure-based drug design.

Handling and storage of 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine require standard laboratory precautions. While not classified as hazardous under normal conditions, its bromine and amine functionalities warrant careful consideration in synthetic workflows. This practical aspect often leads to searches like "stability of 2228613-16-7 under acidic conditions" or "compatibility of CAS 2228613-16-7 with common solvents."

The patent landscape surrounding this compound is another area of active investigation. Several patent applications mention derivatives of 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine, particularly in the context of heterocyclic chemistry and small molecule therapeutics. This has led to increased searches for "IP status of CAS 2228613-16-7" among industry professionals.

In analytical chemistry, the characterization of 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR due to the fluorine atoms), mass spectrometry, and HPLC purity analysis. Researchers often search for "spectral data for 2228613-16-7" to compare their synthetic results with reference standards.

The future outlook for this compound appears promising, especially as the pharmaceutical industry continues to explore fluorine-based isosteres and pyridine-containing scaffolds. With ongoing research into its biological activities and synthetic applications, 1-(6-bromopyridin-3-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228613-16-7) is poised to remain a compound of significant scientific interest in the coming years.